Cas no 2172488-01-4 ({3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine)

• Product Name: {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
• CAS No: 2172488-01-4
• MF: C₁₁H₂₁ClN₄
• MW: 244.764240980148
• CID: 5567715
• PubChem ID: 165593501
• Update Time: 2025-06-08

{3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1595148
• {3-[4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-yl]propyl}dimethylamine
• 2172488-01-4
• {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

• Inchi： 1S/C11H21ClN4/c1-4-6-11-10(9-12)13-14-16(11)8-5-7-15(2)3/h4-9H2,1-3H3
• InChI Key： HBMZQZVADRYHOF-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 244.1454744g/mol
• Monoisotopic Mass: 244.1454744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34Ų

Additional information on {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

Introduction to {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2172488-01-4)

{3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172488-01-4, represents a unique structural motif that combines a triazolyl moiety with an amine functional group, making it a promising candidate for various applications in drug discovery and material science. The presence of both chloromethyl and propyl substituents introduces reactive sites that can be exploited for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

The significance of this compound lies in its potential utility as an intermediate in the synthesis of biologically active molecules. The triazolyl ring is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to enhance binding affinity and metabolic stability. In particular, the 1,2,3-triazole scaffold has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory applications. The incorporation of a chloromethyl group provides a versatile handle for nucleophilic substitution reactions, allowing for the facile introduction of additional functional groups such as carboxylic acids, amines, or thiols. This flexibility makes the compound an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine molecule also features a propyl side chain, which can influence both the solubility and pharmacokinetic properties of derivatives derived from it. The propyl group is relatively hydrophobic but not as bulky as longer aliphatic chains, making it a suitable candidate for optimizing drug-like properties such as lipophilicity and cell membrane permeability. Recent studies have demonstrated the utility of propyl-substituted triazole derivatives in enhancing the bioavailability of small-molecule drugs, suggesting that compounds like {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine could serve as valuable precursors in this context.

In the realm of synthetic chemistry, the reactivity of the chloromethyl group allows for the formation of carbon-carbon bonds through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These transformations are particularly useful for constructing complex aromatic or heterocyclic systems, which are prevalent in many pharmaceuticals. Additionally, the amine functionality can participate in hydrogen bonding interactions or form salt bridges with other biomolecules, making it a valuable feature for designing molecules with specific biological targets. The dimethylamino group further enhances the basicity of the compound, which can be exploited in protonation-dependent reactions or for stabilizing positive charges in drug molecules.

The application of {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine extends beyond traditional pharmaceuticals into other areas such as agrochemicals and specialty materials. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. The triazolyl moiety is known to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Moreover, the reactivity of the chloromethyl group allows for further derivatization into more complex structures that may exhibit enhanced efficacy or selectivity against unwanted vegetation.

The recent advancements in computational chemistry have also highlighted the potential of {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine as a scaffold for drug design. Molecular modeling studies have demonstrated that modifications at the propyl chain can fine-tune physicochemical properties such as solubility and metabolic stability. Furthermore, virtual screening techniques have been employed to identify potential binding pockets where this compound could interact with biological targets. These computational approaches have accelerated the discovery process by allowing researchers to predictively model the behavior of molecules before conducting expensive experimental trials.

In conclusion, {3-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ypropyl}dimethylamine (CAS No. 2172488-01-4) represents a versatile and multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—comprising a triazolyl ring adorned with both chloromethyl and propyl substituents—make it an invaluable building block for synthetic chemists. The ability to undergo diverse chemical transformations while maintaining favorable pharmacokinetic properties positions this compound as a key player in modern drug discovery efforts. As research continues to uncover new applications for this molecule, its importance is likely to grow further within the chemical and life sciences communities.